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Compound of Interest

Compound Name: Sodium monoxide

Cat. No.: B227187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of alkali metal oxides (Li₂O,

Na₂O, K₂O, Rb₂O, and Cs₂O). The information presented is supported by experimental data to

facilitate informed decisions in research and development applications where these

compounds are utilized.

Reactivity with Water
Alkali metal oxides are highly reactive with water in exothermic reactions that produce their

corresponding hydroxides. The general trend is that reactivity increases down the group from

lithium oxide to cesium oxide. This trend is evidenced by the increasingly negative enthalpy of

reaction.

Reaction: M₂O(s) + H₂O(l) → 2MOH(aq)
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Alkali Metal
Oxide

Molar Mass (
g/mol )

Standard
Enthalpy of
Formation
(ΔHᵷ°) of
Oxide (kJ/mol)

Standard
Enthalpy of
Formation
(ΔHᵷ°) of
Hydroxide
(kJ/mol)

Calculated
Enthalpy of
Reaction with
Water (ΔHᵣₓₙ°)
(kJ/mol)

Li₂O 29.88 -598.7 -487.23 -98.76

Na₂O 61.98 -414.2 -425.61 -152.02

K₂O 94.20 -363.2 -424.76 -201.32

Rb₂O 186.94 -339 -421.1 -218.2

Cs₂O 281.81 -345.99 -415.9 -200.81

Note: The enthalpy of formation of water is -285.83 kJ/mol. The enthalpy of reaction is

calculated as: ΔHᵣₓₙ° = [2 * ΔHᵷ°(MOH)] - [ΔHᵷ°(M₂O) + ΔHᵷ°(H₂O)].

The increasing exothermicity of the reaction down the group indicates a greater driving force

for the reaction, which is consistent with the observed increase in reactivity. While specific

quantitative data on reaction rates is not readily available in the literature, qualitative

observations consistently report that the vigor of the reaction with water increases from Li₂O to

Cs₂O.[1]

All alkali metal oxides react with water to form strongly alkaline solutions.[2][3] For a 1M

solution of the resulting alkali metal hydroxide, the theoretical pH is 14, as they are all strong

bases that fully dissociate in water.[4][5][6][7][8][9][10]

Regarding solubility, alkali metal oxides are generally described as reacting with water rather

than simply dissolving.[2][3][11][12][13][14][15][16][17][18][19][20][21][22] For instance, lithium

oxide reacts to form lithium hydroxide, which has a solubility of 12.8 g/100 mL in water at 20°C.

[7] The other alkali metal hydroxides are also very soluble in water.
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Alkali metal oxides react vigorously with acids in neutralization reactions to form the

corresponding salt and water. This reactivity also increases down the group, in line with the

increasing basicity of the oxides.

Reaction: M₂O(s) + 2HCl(aq) → 2MCl(aq) + H₂O(l)

The increased reactivity is attributed to the decrease in the lattice energy of the oxides as the

cation size increases. A lower lattice energy means that less energy is required to break the

ionic bonds in the crystal lattice, facilitating a faster reaction.

Reactivity with Non-Metal Oxides
As basic anhydrides, alkali metal oxides react with acidic non-metal oxides, such as carbon

dioxide and sulfur dioxide, to form salts. This reactivity also follows the trend of increasing

down the group.

Reaction with Carbon Dioxide: M₂O(s) + CO₂(g) → M₂CO₃(s)

Reaction with Sulfur Dioxide: M₂O(s) + SO₂(g) → M₂SO₃(s)

This property is important in applications such as carbon capture, where the basicity of the

metal oxide is a key factor in its efficiency.

Experimental Protocols
Determination of Enthalpy of Reaction with Water by
Calorimetry
This protocol outlines a method to determine the enthalpy of reaction of an alkali metal oxide

with water using a simple coffee-cup calorimeter.

Materials:

Coffee-cup calorimeter (two nested Styrofoam cups with a lid)

Thermometer (accurate to ±0.1 °C)

Magnetic stirrer and stir bar
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Balance (accurate to ±0.01 g)

Deionized water

Samples of alkali metal oxides (Li₂O, Na₂O, K₂O, Rb₂O, Cs₂O) - handled in an inert

atmosphere to prevent reaction with air moisture.

Procedure:

Assemble the calorimeter.

Add a known mass (e.g., 100.0 g) of deionized water to the calorimeter.

Allow the water to reach thermal equilibrium and record the initial temperature (T_initial).

In an inert atmosphere (glove box), accurately weigh a small, known mass (e.g., 1-2 g) of the

alkali metal oxide.

Quickly add the alkali metal oxide to the water in the calorimeter, replace the lid, and begin

stirring.

Record the temperature at regular intervals (e.g., every 15 seconds) until a maximum

temperature (T_final) is reached and the temperature begins to fall.

Calculate the heat absorbed by the solution (q_solution) using the formula: q_solution =

m_solution × c_solution × ΔT, where m_solution is the total mass of the water and the oxide,

c_solution is the specific heat capacity of the solution (assumed to be the same as water,

4.184 J/g·°C), and ΔT = T_final - T_initial.

The heat of the reaction (q_rxn) is equal in magnitude but opposite in sign to the heat

absorbed by the solution (q_rxn = -q_solution).

Calculate the enthalpy of reaction (ΔH) in kJ/mol by dividing q_rxn by the number of moles of

the alkali metal oxide used.

Repeat the experiment for each alkali metal oxide to compare their enthalpies of reaction.
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Comparison of Reactivity with Acids using Temperature
Change
This protocol provides a qualitative and semi-quantitative method to compare the reactivity of

alkali metal oxides with a strong acid by measuring the rate of temperature increase.

Materials:

Insulated beakers or calorimeters

Thermometers or temperature probes

Stirring plates and stir bars

Standardized solution of a strong acid (e.g., 1 M HCl)

Samples of alkali metal oxides (handled in an inert atmosphere)

Procedure:

Place a fixed volume of the 1 M HCl solution into each of the insulated beakers.

Allow the acid to reach a stable initial temperature.

Simultaneously add an equimolar amount of each alkali metal oxide to its respective beaker

of acid and begin stirring.

Record the temperature of each solution at regular, short intervals (e.g., every 5 seconds).

Plot temperature versus time for each reaction. The initial slope of the graph (dT/dt) will be

proportional to the initial rate of reaction. A steeper slope indicates a more vigorous and

faster reaction.
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Caption: Trend in reactivity of alkali metal oxides and influencing factors.
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Caption: Workflow for determining the enthalpy of reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to the Reactivity of Alkali Metal
Oxides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b227187#reactivity-comparison-of-alkali-metal-oxides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b227187#reactivity-comparison-of-alkali-metal-oxides
https://www.benchchem.com/product/b227187#reactivity-comparison-of-alkali-metal-oxides
https://www.benchchem.com/product/b227187#reactivity-comparison-of-alkali-metal-oxides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b227187?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

